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Compound of Interest

Compound Name: Einecs 258-578-7

Cat. No.: B15467800

The historical use of organotin compounds, such as Einecs 258-578-7 (tributylstannyl
(Z,7R)-7-hydroxyoctadec-9-enoate), as highly effective biocides in antifouling paints has left a
lasting environmental legacy. While their efficacy in preventing the accumulation of marine
organisms on ship hulls is undisputed, their profound ecotoxicity led to widespread restrictions
and a shift towards alternative antifouling technologies. This guide provides a comparative
environmental impact assessment of tributyltin (TBT), the active component of Einecs 258-
578-7, against modern biocides, including copper-based paints with booster biocides, foul-
release coatings, and natural product-based antifoulants.

Executive Summary

Tributyltin (TBT) compounds are characterized by their high toxicity to a wide range of non-
target marine organisms, persistence in sediments, and endocrine-disrupting effects, leading to
their global ban in many marine applications. Modern alternatives, while generally less
hazardous, are not without their own environmental concerns. Copper-based paints, often
supplemented with booster biocides like Diuron and Irgarol 1051, can still release toxic
substances into the marine environment. Foul-release coatings offer a non-toxic alternative by
creating a surface that prevents organism attachment, but their effectiveness can vary. Natural
product-based biocides are a promising area of research, offering biodegradable and less toxic
options, though their broad-spectrum efficacy and commercial viability are still under
development.
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Quantitative Ecotoxicity Data

The following tables summarize the ecotoxicity of TBT and selected modern antifouling
biocides on various marine organisms. It is important to note that direct comparison of toxicity
values can be challenging due to variations in experimental conditions and tested species.

Table 1: Ecotoxicity of Tributyltin (TBT)

Organism . . Concentration
Species Endpoint Reference
Group (nglL)
Pimephales
_ promelas
Fish 96-hour LC50 26-13 [1]
(Fathead
minnow)
_ 21-day LOEC
Invertebrate Daphnia magna ) 0.2 [1]
(reproduction)
Phytoplankton Toxicit
Algae yiop N Y 0.1 [1]
communities Threshold
Saccostrea Correlated with
Mollusc commercialis Shell deformities  tissue levels up [1]
(Oyster) to 27 ug/kg
Table 2: Ecotoxicity of Modern Antifouling Biocides
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o Organism ) . Concentrati
Biocide Species Endpoint Reference
Group on (pglL)
) Toxicity
) Marine ) )
Copper Various ] varies with [2]
organisms o
speciation
] Zostera Growth
Diuron Seagrass ) ) 5.0 [3114]
marina reduction
o Environmenta
) Significant
) Meiofaunal o Ily relevant
Diuron Invertebrate ] decline in ) [5]
community _ concentration
density
s
Zostera Growth
Irgarol 1051 Seagrass ] ) 1.0 [3][4]
marina reduction
o Environmenta
) Significant
Meiofaunal o Ily relevant
Irgarol 1051 Invertebrate ) decline in ) [5]
community _ concentration
density
s
) Mytilus edulis
Chlorothalonil  Invertebrate EC50 0.025-0.159  [6][7]
(embryos)
) Mytilus edulis
Sea-Nine 211 Invertebrate EC50 0.038-0.372  [6][7]
(embryos)

Experimental Protocols

The assessment of the environmental impact of biocides relies on a suite of standardized

ecotoxicological tests. Below are summaries of key experimental protocols.

Water Column Toxicity Testing

» Objective: To determine the acute and chronic toxicity of a biocide to organisms living in the

water column.

» Methodology:
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o Test Organisms: Standardized species of fish (e.g., Pimephales promelas), invertebrates
(e.g., Daphnia magna), and algae are cultured under controlled laboratory conditions.

o Exposure: Organisms are exposed to a range of concentrations of the test biocide in a
static or flow-through system for a defined period (e.g., 96 hours for acute fish toxicity, 21
days for chronic invertebrate reproduction).

o Endpoints: Measured effects include mortality (LC50 - lethal concentration for 50% of the
population), growth inhibition, and reproductive impairment (EC50 - effective concentration
for 50% of the population; LOEC - lowest observed effect concentration).

o Data Analysis: Statistical methods are used to determine the concentration-response
relationship and calculate toxicity values.

Sediment Toxicity Testing

¢ Objective: To assess the toxicity of biocides that accumulate in sediments to benthic
organisms.

o Methodology:

o Test Organism: Sediment-dwelling invertebrates, such as the amphipod Ampelisca abdita,
are commonly used.

o Sediment Preparation: Test sediments are either collected from the field or prepared in the
laboratory by spiking clean sediment with known concentrations of the biocide.

o Exposure: Test organisms are introduced into beakers containing the prepared sediment
and overlying water for a standard duration (e.g., 10 days).[8][9]

o Endpoints: The primary endpoint is mortality, but sublethal effects like reburial success
and growth can also be assessed.

o Reference: A negative control (clean sediment) is run in parallel to ensure the health of the
test organisms.

Signaling Pathways and Mechanisms of Toxicity
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Tributyltin (TBT): Endocrine Disruption

TBT is a well-known endocrine disruptor, primarily affecting the reproductive systems of

mollusks.

inhibi
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Mechanism of TBT-induced imposex in gastropods.

Modern Biocides: Photosynthesis Inhibition

Many modern "booster" biocides, such as Diuron and Irgarol 1051, are herbicides that target

the photosynthetic pathway in algae and plants.

Click to download full resolution via product page
Inhibition of photosynthesis by Diuron and Irgarol 1051.

Experimental Workflow: Sediment Toxicity
Assessment

The following diagram illustrates a typical workflow for assessing the toxicity of sediment

contaminated with antifouling biocides.
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Workflow for a 10-day static sediment toxicity test.

Conclusion

The transition away from highly toxic tributyltin-based biocides like Einecs 258-578-7
represents a significant step towards mitigating the environmental impact of antifouling
practices. However, this comparative review highlights that modern alternatives are not entirely
benign. Copper-based systems, along with their booster biocides, continue to pose a risk to
marine ecosystems. The development and adoption of non-toxic foul-release coatings and
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effective, biodegradable natural product-based antifoulants are crucial for the future of
environmentally sustainable marine industries. Continuous research, rigorous comparative
testing under standardized protocols, and a comprehensive understanding of the long-term
ecological effects of all antifouling agents are essential to ensure that the replacement of one
hazardous substance does not lead to the widespread adoption of another with unforeseen
environmental consequences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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